Cas no 2228053-21-0 (rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid)

• Product Name: rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid
• CAS No: 2228053-21-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6440849
• PubChem ID: 165814690
• Update Time: 2025-08-05

rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid
• EN300-1551331
• 2228053-21-0
• rac-4-{[(1R,3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pentanoic acid

• Inchi： 1S/C27H32N2O5/c1-17(13-14-25(30)31)28-26(32)18-7-6-8-19(15-18)29-27(33)34-16-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h2-5,9-12,17-19,24H,6-8,13-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t17?,18-,19-/m1/s1
• InChI Key： RANQKVFWWBXFOX-OMKBGSMGSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@@H]1CCC[C@@H](C(NC(C)CCC(=O)O)=O)C1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid

Research Briefing on rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid (CAS: 2228053-21-0)

In recent years, the compound rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid (CAS: 2228053-21-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclohexylformamido moiety makes it a versatile intermediate in organic and medicinal chemistry.

Recent studies have focused on the synthesis and optimization of rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid to enhance its stability and reactivity. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to purify and characterize the compound. These efforts aim to improve the yield and purity of the molecule, which is critical for its application in large-scale pharmaceutical production.

One of the key findings from recent research is the role of rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid in the development of peptide-based therapeutics. The compound has shown promise as a building block for the synthesis of bioactive peptides, particularly those targeting G-protein-coupled receptors (GPCRs). Its ability to incorporate into peptide chains while maintaining conformational stability has made it a valuable tool in the design of novel therapeutic agents.

In addition to its applications in peptide synthesis, rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid has also been explored for its potential in drug delivery systems. Researchers have investigated its use as a linker molecule in prodrug formulations, where it can facilitate the targeted release of active pharmaceutical ingredients (APIs). This approach has the potential to enhance the bioavailability and reduce the side effects of certain drugs, particularly in oncology and neurology.

Despite these advancements, challenges remain in the widespread adoption of rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed to fully realize its potential in the pharmaceutical industry. Ongoing research is focused on optimizing synthetic routes and exploring new applications for this compound.

In conclusion, rac-4-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid (CAS: 2228053-21-0) represents a promising candidate for various applications in chemical biology and drug development. Its unique structural properties and versatility make it a valuable asset in the pursuit of innovative therapeutic solutions. Future studies will likely continue to explore its potential, paving the way for new breakthroughs in the field.